Cas no 1805402-62-3 (Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate)

• Product Name: Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate
• CAS No: 1805402-62-3
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4860276
• Update Time: 2025-11-01

Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-7(16)4-5-3-6(10(13)14)8(12)9(11)15-5/h3,10H,2,4H2,1H3
• InChI Key： PDRNDBTXYPYLGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate

Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805402-62-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate, identified by its CAS number 1805402-62-3, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative features a pyridine core substituted with bromine, difluoromethyl, and fluoro groups, making it a valuable intermediate in the synthesis of various biologically active molecules. The strategic placement of these functional groups endows the compound with unique reactivity, enabling its use in the development of novel therapeutic agents targeting a range of diseases.

The< strong>Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate molecule's structure is particularly intriguing due to its ability to serve as a building block for more complex pharmacophores. The bromine atom at the 2-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug design. Meanwhile, the presence of both fluoro and difluoromethyl groups enhances the compound's metabolic stability and binding affinity to biological targets, properties that are increasingly sought after in modern drug discovery.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their demonstrated efficacy in improving drug properties. For instance, studies have highlighted the role of< strong>fluorosubstituents in modulating pharmacokinetic profiles, particularly through their impact on blood-brain barrier penetration and lipophilicity. The< strong>difluoromethylgroup, in particular, has gained attention for its ability to enhance binding interactions within biological macromolecules, often leading to increased potency and selectivity. Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate leverages these attributes, making it an indispensable tool for medicinal chemists.

The pharmaceutical industry has increasingly recognized the importance of< strong>Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate in addressing unmet medical needs. Current research initiatives are exploring its application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The compound's pyridine scaffold is particularly well-suited for targeting protein kinases, which are often overexpressed or mutated in disease states. By serving as a precursor for kinase inhibitors, this intermediate contributes to the fight against some of the most challenging medical conditions.

Moreover, the< strong>bromosubstituent on Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate allows for further derivatization into more complex structures with tailored biological activities. Researchers have utilized this property to develop novel antiviral agents, where fluorinated pyridines play a crucial role in inhibiting viral replication by disrupting essential enzymatic pathways. The compound's ability to undergo sequential functionalization makes it an attractive candidate for combinatorial chemistry approaches, enabling high-throughput screening for new drug candidates.

The synthesis of< strong>Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate exemplifies the sophistication of modern synthetic organic chemistry. Advanced methodologies involving palladium-catalyzed reactions and transition-metal-mediated transformations have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also underscore the broader advancements in chemical methodology that continue to drive innovation in drug discovery.

As our understanding of disease mechanisms evolves, so does our approach to therapeutic intervention. The< strong>difluoromethyland< strong>fluorogroups present in Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate are prime examples of how structural modifications can significantly impact drug efficacy and safety. Recent studies have demonstrated that these substituents can fine-tune pharmacokinetic parameters, ensuring that drugs reach their targets effectively while minimizing off-target effects. This underscores the importance of intermediates like this one in developing next-generation therapeutics.

The versatility of Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate extends beyond its role as a kinase inhibitor precursor; it also finds applications in developing neuroprotective agents and anti-inflammatory drugs. The pyridine core is known to interact favorably with biological receptors and enzymes involved in neurological processes, making it an ideal scaffold for addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to modulate inflammatory pathways highlights its potential as an anti-inflammatory agent.

In conclusion,< strong>Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate, with its CAS number< strong>1805402-62-3, represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural features—comprising bromine, difluoromethyl, and fluoro substituents—make it an invaluable intermediate for constructing biologically active molecules with enhanced potency and selectivity. As research continues to uncover new therapeutic applications for fluorinated pyridines, Ethyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-6-acetate will undoubtedly remain at the forefront of drug discovery efforts.